4-[(2-ethylbutanoyl)amino]-N-(2-methoxy-5-nitrophenyl)benzamide

• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 4-(2-ethylbutanoylamino)-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C20H23N3O5/c1-4-13(5-2)19(24)21-15-8-6-14(7-9-15)20(25)22-17-12-16(23(26)27)10-11-18(17)28-3/h6-13H,4-5H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key: MWSFVLHZUDDZMK-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC

Description

4-[(2-ethylbutanoyl)amino]-N-(2-methoxy-5-nitrophenyl)benzamide is an organic compound with a complex structure, featuring both aromatic and aliphatic components

Preparation Methods

The synthesis of 4-[(2-ethylbutanoyl)amino]-N-(2-methoxy-5-nitrophenyl)benzamide typically involves the condensation of 4-amino-N-(2-methoxy-5-nitrophenyl)benzamide with 2-ethylbutanoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst such as palladium on carbon.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

4-[(2-ethylbutanoyl)amino]-N-(2-methoxy-5-nitrophenyl)benzamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs, particularly for its antibacterial and anti-inflammatory properties.

Materials Science: The compound’s unique structural features make it a candidate for use in the synthesis of advanced materials with specific electronic or optical properties.

Biological Studies: It is used in biochemical assays to study enzyme interactions and inhibition mechanisms.

Mechanism of Action

The mechanism of action of 4-[(2-ethylbutanoyl)amino]-N-(2-methoxy-5-nitrophenyl)benzamide involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit bacterial enzymes by binding to their active sites, thereby preventing the bacteria from synthesizing essential proteins. The nitro group can also participate in redox reactions, contributing to the compound’s biological activity .

Comparison with Similar Compounds

Similar compounds include:

4-[(2-ethylbutanoyl)amino]-N-(2-fluoro-5-nitrophenyl)benzamide: This compound differs by having a fluoro group instead of a methoxy group, which can significantly alter its reactivity and biological activity.

4-amino-N-(2-methoxy-5-nitrophenyl)benzamide: This precursor lacks the 2-ethylbutanoyl group, making it less complex and potentially less active in certain applications.

The uniqueness of 4-[(2-ethylbutanoyl)amino]-N-(2-methoxy-5-nitrophenyl)benzamide lies in its combination of functional groups, which confer a distinct set of chemical and biological properties that can be fine-tuned for specific applications.